![molecular formula C22H38O4Pd B8232343 Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)palladium(II)](/img/structure/B8232343.png)
Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)palladium(II)
Overview
Description
Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)palladium(II) is a useful research compound. Its molecular formula is C22H38O4Pd and its molecular weight is 473.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)palladium(II) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)palladium(II) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)palladium(II) has been synthesized from PdCl2 and Hthd in methanol and characterized by various spectroscopic methods and X-ray diffraction analysis. It exhibits ideal precursor properties, completely volatilizing at 295℃, making it significant in precursor synthesis for various applications (Chang Qiaowen, 2012).
Catalysis in Organic Synthesis
- This compound serves as an efficient catalyst for the regioselective C-2 arylation of heterocycles with aryl halides, applicable to a wide variety of heterocycles and yielding good to excellent product yields (N. Nandurkar et al., 2008).
- It is also a potent catalyst for alkoxycarbonylation and aminocarbonylation reactions under milder conditions, tolerating various aryl halides with phenol/alcohol and amines (P. Tambade et al., 2009).
- Additionally, it catalyzes Suzuki, Heck, Sonogashira, and cyanation reactions, tolerating the coupling of various aryl halides with alkenes, alkynes, and organoboronic acid (N. Nandurkar, B. Bhanage, 2008).
Novel Applications in Chemical Synthesis
- It has been used as a novel catalyst for the synthesis of benzimidazole and benzoxazole derivatives, showing efficiency in one-pot synthesis approaches (Malhari D. Bhor, B. Bhanage, 2010).
- The compound facilitates the N-arylation of aliphatic, aromatic, and heteroaromatic amines with aryl iodides/bromides under mild conditions, tolerating various hindered and functionalized amines/aryl halides (N. Nandurkar et al., 2007).
Material Science and Film Deposition
- In material science, it has been used for the metalorganic chemical vapor deposition of carbon-free ZnO, leading to the growth of highly c-axis-oriented ZnO films on Si(100) (L. Saraf et al., 2007).
Potential in Polymer Science
- It has been involved in the synthesis of high-loaded palladium(II) ROMP polymers, displaying a palladium loading of 23% by weight, thus showing potential in the field of polymer science (D. C. Braddock et al., 2004).
Properties
IUPAC Name |
palladium(2+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C11H20O2.Pd/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b2*8-7-; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJQYSYGUZWAAOA-ATMONBRVSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].[Pd+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(/C(=C/C(=O)C(C)(C)C)/[O-])(C)C.CC(/C(=C/C(=O)C(C)(C)C)/[O-])(C)C.[Pd+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H38O4Pd | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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